N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)pent-4-enamide
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Description
N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)pent-4-enamide is a useful research compound. Its molecular formula is C16H19NO2S and its molecular weight is 289.39. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Reactions
- The synthesis of geminally activated nitro dienes, including 4-(furan-2-yl)- and 4-(thiophen-2-yl)-1-nitrobuta-1,3-dienes, has been achieved through condensation reactions, which are fundamental in developing bioactive compounds and functional materials (Baichurin et al., 2019).
- A study demonstrated the synthesis of 5-substituted 3-furoates and 3-thenoates as intermediates for insecticidal esters, showing the importance of these heterocycles in agricultural chemistry (Elliott, Janes, & Pearson, 1971).
- ZnCl2-catalyzed [4+1] annulation reactions were utilized to construct highly functionalized furan and thiophene derivatives, illustrating the role of such processes in creating potentially bioactive compounds (He, Lou, Yu, & Zhou, 2020).
Material Science and Functional Materials
- Phenothiazine derivatives with furan and thiophene linkers were synthesized and used in dye-sensitized solar cells, highlighting the effect of heteroaromatic linkers on solar cell performance (Kim et al., 2011).
- The development of poly(thiophenylanilino) and poly(furanylanilino) polymers for potential applications in electronic and photonic devices showcases the integration of furan and thiophene units into advanced materials (Baldwin et al., 2008).
Bioactive Compounds
- The exploration of Schiff bases derived from 2-amino-4-(4-chlorophenyl)–N-(3-furan-2-ylmethyl carboxamido) thiophenes for their antimicrobial activity underscores the potential medicinal applications of compounds containing furan and thiophene moieties (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).
Properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)pent-4-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S/c1-2-3-6-16(18)17(12-14-8-10-19-13-14)9-7-15-5-4-11-20-15/h2,4-5,8,10-11,13H,1,3,6-7,9,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVBWTEKWVBXVDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)N(CCC1=CC=CS1)CC2=COC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.